Quinic acids and derivatives
Quinic acids and their derivatives are a class of organic compounds with diverse applications in various industries, including pharmaceuticals, food science, and cosmetic products. These naturally occurring compounds can be found in fruits like cherries, blackcurrants, and passion fruits. Quinic acid itself is characterized by its strong sour taste, which makes it a valuable flavor enhancer in certain beverages and confectionery items.
Derivatives of quinic acid, such as 2-oxoquinic acid and dihydroquinic acid, often exhibit enhanced functionalities or improved stability compared to their parent compound. In the pharmaceutical sector, these derivatives are explored for their potential anti-inflammatory and antioxidant properties. Moreover, quinic acids and their derivatives play a crucial role in food science by acting as natural preservatives and antioxidants, thereby extending the shelf life of food products.
In cosmetic formulations, these compounds contribute to skin care products by providing antioxidant protection and potentially improving skin texture. Overall, the versatility and beneficial properties of quinic acids and their derivatives make them important components in multiple industries.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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Cynarin | 30964-13-7 | C25H24O12 |
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4,5-Dicaffeoylquinic acid | 57378-72-0 | C25H24O12 |
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Isochlorogenic acid A | 2450-53-5 | C25H24O12 |
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Neochlorogenic acid | 906-33-2 | C16H18O9 |
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1-Caffeoylquinic acid | 1241-87-8 | C16H18O9 |
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1,3-Dicaffeoylquinic acid | 19870-46-3 | C25H24O12 |
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5-Galloylquinic acid | 53584-43-3 | C14H16O10 |
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Theogallin | 17365-11-6 | C14H16O10 |
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1,4-Dicaffeoylquinic acid | 1182-34-9 | C25H24O12 |
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4-feruloylquinic acid | 2613-86-7 | C17H20O9 |
Related Literature
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Giovanni P. Rachiero,Hatem M. Titi,Robin D. Rogers Chem. Commun., 2017,53, 7736-7739
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2. Front cover
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L. O. Mair,B. A. Evans,A. Nacev,P. Y. Stepanov,R. Hilaman,S. Chowdhury,S. Jafari,B. Shapiro,I. N. Weinberg Nanoscale, 2017,9, 3375-3381
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David M. Cwiertny Environ. Sci.: Processes Impacts, 2019,21, 1650-1663
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6. Crystallization kinetics of thin amorphous water films on surfaces: Theory and computer modeling†Bengt Kasemo,Dinko Chakarov Phys. Chem. Chem. Phys., 2004,6, 1890-1898
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Qi Chen,Yaohua Yang,Wenqing Zhu,Xifeng Li,Jianhua Zhang J. Mater. Chem. C, 2020,8, 5222-5230
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Rory Devlin,Jonathan Sperry Chem. Commun., 2019,55, 13594-13597
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